Cas no 1891555-51-3 (3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1891555-51-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5989983
• PubChem ID: 117430456
• Update Time: 2025-06-13

3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid
• EN300-2003725
• 1891555-51-3

• Inchi： 1S/C12H15BrO2/c1-8-6-10(13)5-4-9(8)7-12(2,3)11(14)15/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： RNYYHBVPUUWWHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1891555-51-3) and Its Emerging Applications in Chemical Biology

3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid, identified by the chemical formula CAS No. 1891555-51-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of aromatic carboxylic acids, characterized by a brominated aromatic ring substituent and a branched alkyl side chain. The presence of both bromine and methyl groups in its structure imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 2-position with a methyl group, attached to a tert-butyl carboxylic acid moiety. This arrangement creates multiple sites for functionalization, enabling its use in the synthesis of more complex molecules. The bromine atom, in particular, serves as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in pharmaceutical research to construct biaryl structures.

In recent years, there has been growing interest in the development of novel aromatic carboxylic acids as pharmacophores due to their ability to interact with biological targets in diverse ways. The 4-bromo-2-methylphenyl moiety in this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting certain kinases and other enzymes implicated in inflammatory and oncological pathways. The tert-butyl group on the carboxylic acid further enhances the compound's solubility and stability, making it suitable for both in vitro and in vivo studies.

One of the most compelling aspects of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design small-molecule inhibitors with high selectivity and potency. For example, recent studies have demonstrated that analogs of this compound exhibit inhibitory effects on Janus kinases (JAKs), which are key mediators of cytokine signaling and have been implicated in autoimmune diseases such as rheumatoid arthritis. The ability to fine-tune the electronic properties of the aromatic ring through substitution patterns allows for precise modulation of binding affinity and selectivity.

The synthetic pathways for preparing 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid have also been optimized for efficiency and scalability. Traditional methods often involve multi-step sequences starting from readily available precursors like 4-bromo-2-methylaniline or 4-bromo-2-methylbenzoic acid. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further streamlined the synthesis, reducing reaction times and improving yields. These advancements have made it more feasible to explore derivatives of this compound on a larger scale, facilitating both academic research and industrial applications.

From a computational chemistry perspective, the molecular interactions between 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid and biological targets can be modeled with increasing accuracy using modern docking algorithms. These simulations help predict binding modes and affinity profiles, guiding experimental efforts toward high-throughput screening campaigns. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of this compound at an atomic level. Such insights are crucial for designing next-generation analogs with enhanced pharmacological properties.

The potential applications of this compound extend beyond traditional drug discovery into areas such as chemical biology and material science. For instance, researchers are investigating its use as a probe molecule to study enzyme mechanisms or as a precursor for developing novel polymers with tailored properties. The versatility of its scaffold allows for diverse modifications that could lead to breakthroughs in multiple domains.

In conclusion,3-(4-bromo-2-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1891555-51-3) represents an exciting opportunity for innovation in chemical biology and pharmaceutical research. Its unique structural features combined with its synthetic accessibility make it an indispensable tool for scientists exploring new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug development.